N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]oxamide
• InChI: InChI=1S/C19H20N2O5S/c1-27-14-5-3-13(4-6-14)15(22)10-21-19(24)18(23)20-9-12-2-7-16-17(8-12)26-11-25-16/h2-8,15,22H,9-11H2,1H3,(H,20,23)(H,21,24)
• InChI Key: BUIONQPKVBLICQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C19H20N2O5S
• Molecular Weight: 388.4 g/mol

Description

“N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)oxalamide” is a complex organic compound. It contains a benzo[d][1,3]dioxol-5-ylmethyl group and a 2-hydroxy-2-(4-(methylthio)phenyl)ethyl group linked by an oxalamide moiety.

Scientific Research Applications

Synthesis and Characterization for Therapeutic Applications : Novel compounds, including derivatives of celecoxib and other structurally complex molecules, have been synthesized and characterized for potential anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral activities. For instance, a study highlighted the synthesis of celecoxib derivatives showing promising anti-inflammatory and analgesic activities without causing significant tissue damage, suggesting a potential pathway for developing new therapeutic agents (Ş. Küçükgüzel et al., 2013).

Novel Insecticides : Research into novel insecticides has led to the development of compounds with unique chemical structures highly active against lepidopterous pests. Such research efforts underline the compound's potential use in agriculture for pest management while ensuring safety for non-target organisms (Masanori Tohnishi et al., 2005).

Antiviral Agents : The search for effective antiviral agents has included the development of 5-ethyl-6-phenylthiouracil derivatives, identified as potent and selective inhibitors of HIV-1, indicating a potential application in antiretroviral therapy (M. Baba et al., 1991).

Material Science and Photonic Applications : The synthesis and characterization of azo polymers and related compounds demonstrate their utility in reversible optical storage and photonic applications. These materials exhibit photoinduced birefringence, highlighting their potential in data storage technologies (X. Meng et al., 1996).

Biological Activity and Drug Development : Compounds with specific structural features have been synthesized and tested for their biological activities, including cytotoxicity against cancer cell lines and antimicrobial properties. Such studies are foundational in the development of new drugs and therapeutic agents (J. Asegbeloyin et al., 2014).